5-benzylidene-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-benzylidene-3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H11NO2S2/c17-14-13(9-11-5-2-1-3-6-11)20-15(19)16(14)10-12-7-4-8-18-12/h1-9H,10H2/b13-9-
• InChI Key: NYIMBDFFFNLOJU-LCYFTJDESA-N
• Canonical SMILES: C1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC3=CC=CO3
• Molecular Formula: C15H11NO2S2
• Molecular Weight: 301.4 g/mol

Description

5-benzylidene-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one, commonly known as BFIT, is a heterocyclic organic compound with potential applications in the field of medicinal chemistry. BFIT is a thiazolidinone derivative, which has been synthesized using various methods.

Mechanism of Action

BFIT exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. BFIT also inhibits the activity of topoisomerase II, which is involved in DNA replication and repair. Additionally, BFIT has been shown to modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects:
BFIT has been shown to induce oxidative stress in cancer cells, leading to cell death. It has also been shown to inhibit the activity of various enzymes involved in inflammation, such as cyclooxygenase-2 and lipoxygenase. BFIT has been shown to inhibit the growth of various bacterial and fungal strains, including multidrug-resistant strains. It has also been shown to protect against neurodegeneration by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

BFIT has several advantages as a potential therapeutic agent, including its low toxicity and high selectivity towards cancer cells. It is also relatively easy to synthesize and can be produced in large quantities. However, BFIT has some limitations, including its poor solubility in water, which can limit its bioavailability. Additionally, more research is needed to determine its long-term safety and efficacy.

Future Directions

There are several potential future directions for research on BFIT. One area of interest is the development of novel formulations to improve its solubility and bioavailability. Researchers may also investigate the use of BFIT in combination with other anticancer agents to enhance its efficacy. Additionally, further studies are needed to determine its potential as a treatment for neurodegenerative disorders and other diseases.

Synthesis Methods

BFIT has been synthesized using various methods, including the condensation reaction of 2-furylacetaldehyde and thiosemicarbazide in the presence of benzaldehyde, followed by cyclization. Another method involves the reaction of 2-furylacetaldehyde, thiosemicarbazide, and benzaldehyde in ethanol under reflux conditions. The product is then purified by recrystallization using ethanol.

Scientific Research Applications

BFIT has shown potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its antibacterial, antifungal, and antiviral properties. Researchers have investigated BFIT as a potential treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, BFIT has been studied for its anti-inflammatory and antioxidant properties.